Cas no 2228654-44-0 ((2-chloropyridin-3-yl)methanesulfonyl fluoride)

• Product Name: (2-chloropyridin-3-yl)methanesulfonyl fluoride
• CAS No: 2228654-44-0
• MF: C₆H₅ClFNO₂S
• MW: 209.625802755356
• CID: 5867463
• PubChem ID: 165878930
• Update Time: 2025-08-04

(2-chloropyridin-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2-chloropyridin-3-yl)methanesulfonyl fluoride
• EN300-1584121
• 2228654-44-0

• Inchi： 1S/C6H5ClFNO2S/c7-6-5(2-1-3-9-6)4-12(8,10)11/h1-3H,4H2
• InChI Key： ZKZTVPJUPQPNFO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)CS(=O)(=O)F

Computed Properties

• Exact Mass: 208.9713554g/mol
• Monoisotopic Mass: 208.9713554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4Ų

Additional information on (2-chloropyridin-3-yl)methanesulfonyl fluoride

Comprehensive Overview of (2-chloropyridin-3-yl)methanesulfonyl fluoride (CAS No. 2228654-44-0)

(2-chloropyridin-3-yl)methanesulfonyl fluoride (CAS No. 2228654-44-0) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of medicinal chemistry and bioconjugation. This compound, characterized by its unique pyridine backbone and reactive sulfonyl fluoride group, is widely utilized as a covalent inhibitor or probe in chemical biology research. Its ability to selectively modify proteins and enzymes makes it invaluable for studying enzyme mechanisms, protein-protein interactions, and drug discovery.

One of the most compelling applications of (2-chloropyridin-3-yl)methanesulfonyl fluoride lies in its role as a warhead in covalent drug design. With the growing interest in targeted covalent inhibitors (TCIs), researchers are increasingly exploring sulfonyl fluorides due to their balanced reactivity and stability. Unlike traditional electrophiles, sulfonyl fluorides exhibit hydrolytic stability while maintaining the ability to form covalent bonds with nucleophilic residues like serine, threonine, and tyrosine. This property aligns with the current trend in precision medicine, where selective covalent modification is critical for minimizing off-target effects.

The structural features of CAS No. 2228654-44-0 also make it a promising candidate for activity-based protein profiling (ABPP). ABPP is a cutting-edge technique used to identify and characterize enzyme activities in complex biological systems. By incorporating (2-chloropyridin-3-yl)methanesulfonyl fluoride into ABPP workflows, scientists can gain insights into disease-associated enzymatic pathways, such as those involved in cancer, neurodegeneration, and inflammatory disorders. This aligns with the increasing demand for biomarker discovery and personalized therapeutics.

Another area where (2-chloropyridin-3-yl)methanesulfonyl fluoride shines is in the development of chemical probes for proteomics studies. The compound’s ability to covalently label proteins enables researchers to map protein-ligand interactions and identify novel drug targets. Given the rising popularity of proteome-wide screening in academia and industry, this application positions the compound as a valuable tool for high-throughput screening (HTS) and fragment-based drug discovery (FBDD).

From a synthetic chemistry perspective, CAS No. 2228654-44-0 offers versatility as a building block for designing more complex molecules. Its chloropyridine moiety allows for further functionalization via cross-coupling reactions, while the sulfonyl fluoride group can participate in click chemistry or SuFEx (Sulfur Fluoride Exchange) reactions. These attributes make it a sought-after reagent in library synthesis for drug candidates and chemical biology tools.

In summary, (2-chloropyridin-3-yl)methanesulfonyl fluoride (CAS No. 2228654-44-0) is a multifaceted compound with broad applications in drug discovery, chemical biology, and proteomics. Its unique reactivity profile and compatibility with modern bioconjugation strategies ensure its continued relevance in scientific research. As the demand for covalent inhibitors and activity-based probes grows, this compound is poised to play a pivotal role in advancing our understanding of biological systems and therapeutic development.